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Compound of Interest

Compound Name: 1-Acetylcyclohexene

Cat. No.: B1328911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for 1-Acetylcyclohexene (CAS No. 932-66-1), a versatile intermediate in organic

synthesis. Understanding the stability profile of this compound is critical for ensuring its quality,

purity, and performance in research and development applications. Due to the limited

availability of specific, long-term stability studies on 1-Acetylcyclohexene in publicly

accessible literature, this guide combines information from safety data sheets (SDS), general

chemical principles of α,β-unsaturated ketones, and standardized stability testing protocols.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1-Acetylcyclohexene is presented

in Table 1. These properties are essential for safe handling and for designing appropriate

storage and stability studies.
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Property Value

Molecular Formula C₈H₁₂O

Molecular Weight 124.18 g/mol [1]

Appearance Clear, slightly yellow liquid[2]

Boiling Point 201-202 °C (at 1 atm)[3]

Density 0.966 g/mL at 25 °C[3]

Flash Point 65 - 66 °C (149 - 150.8 °F) - closed cup[2][4]

Refractive Index n20/D 1.49[4]

Stability Profile
1-Acetylcyclohexene is generally considered stable under normal laboratory temperatures

and pressures.[2] However, its chemical structure, containing both a ketone and a carbon-

carbon double bond in conjugation, makes it susceptible to degradation under certain

conditions.

Key Factors Influencing Stability:
Temperature: Elevated temperatures can accelerate degradation processes. While specific

data on thermal decomposition is limited, it is advisable to store the compound at reduced

temperatures to minimize any potential degradation over time.

Light: As an α,β-unsaturated ketone, 1-Acetylcyclohexene may be sensitive to light.

Photochemical reactions can potentially lead to polymerization or other forms of degradation.

Air/Oxygen: The presence of oxygen can lead to oxidative degradation, particularly at the

allylic positions of the cyclohexene ring or through reactions involving the enone system.

Incompatible Materials: Strong oxidizing agents and strong bases are incompatible with 1-
Acetylcyclohexene and can cause vigorous reactions or degradation.[2]

Recommended Storage Conditions
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To ensure the long-term integrity of 1-Acetylcyclohexene, the following storage conditions are

recommended based on information from safety data sheets and general chemical handling

guidelines.

Parameter Recommendation Rationale

Temperature

Store in a cool place.[2]

Refrigeration (2-8 °C) is

recommended for long-term

storage.[3]

To minimize the rate of

potential thermal degradation.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

To prevent oxidative

degradation.

Container

Store in a tightly closed

container,[2] preferably an

amber glass bottle.

To prevent exposure to air,

moisture, and light.

Location

Store in a dry, well-ventilated

place away from sources of

ignition.[2]

To prevent moisture absorption

and ensure safety due to its

combustible nature.

Purity
97% assay is commonly

available.

Impurities can sometimes

catalyze degradation.

Potential Degradation Pathways
While specific degradation products for 1-Acetylcyclohexene are not extensively documented

in the literature, plausible degradation pathways can be inferred from the reactivity of its

functional groups. The diagram below illustrates a logical relationship for considering potential

degradation.
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Potential Degradation Influences on 1-Acetylcyclohexene

1-Acetylcyclohexene
(Stable under optimal conditions)
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Strong Bases

Photochemical Reactions
(e.g., Polymerization, Isomerization) Thermal Degradation Oxidative Degradation

(e.g., Epoxidation, Ring Opening) Chemical Decomposition

Click to download full resolution via product page

Caption: Logical flow of potential degradation factors for 1-Acetylcyclohexene.

Experimental Protocols for Stability Assessment
For critical applications in research and drug development, it is imperative to conduct in-house

stability studies. The following are proposed experimental protocols based on general

guidelines for chemical stability testing.

Protocol 1: Accelerated Thermal Stability Study
Objective: To assess the stability of 1-Acetylcyclohexene under elevated temperature

conditions to predict its long-term stability.

Methodology:

Place accurately weighed samples of 1-Acetylcyclohexene in sealed, amber glass vials.

Store the vials in controlled temperature chambers at 40°C and 50°C.
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At specified time points (e.g., 0, 1, 3, and 6 months), remove a vial from each temperature

condition.

Allow the sample to equilibrate to room temperature.

Analyze the purity of the sample using a validated stability-indicating analytical method, such

as Gas Chromatography with Flame Ionization Detection (GC-FID) or High-Performance

Liquid Chromatography (HPLC).

Monitor for the appearance of any degradation products by GC-MS.

Record any changes in physical appearance (e.g., color).

Protocol 2: Photostability Study
Objective: To determine the susceptibility of 1-Acetylcyclohexene to degradation upon

exposure to light.

Methodology:

Place samples of 1-Acetylcyclohexene in photostable, transparent containers (e.g., quartz

vials).

Expose the samples to a light source that provides both UV and visible light, following ICH

Q1B guidelines for photostability testing.

Simultaneously, store a control sample, wrapped in aluminum foil to protect it from light,

under the same temperature and humidity conditions.

After a specified duration of exposure, analyze both the exposed and control samples for

purity and degradation products using GC-FID/GC-MS or HPLC.

The following diagram outlines a general workflow for conducting a stability study.
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General Workflow for Stability Testing
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Caption: A generalized experimental workflow for assessing the stability of a chemical

compound.

Conclusion
While 1-Acetylcyclohexene is a relatively stable organic compound, its purity and integrity are

best preserved by adhering to strict storage protocols. For applications where purity is

paramount, such as in drug development and synthesis of active pharmaceutical ingredients, it

is highly recommended to perform in-house stability studies to establish a reliable shelf-life

under specific laboratory conditions. Storing 1-Acetylcyclohexene in a cool, dark, and inert

environment will minimize the risk of degradation and ensure its suitability for its intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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